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Compound of Interest

Compound Name: Ispronicline

Cat. No.: B1672644 Get Quote

Disclaimer: This document provides essential safety and logistical information for Ispronicline
based on publicly available research and supplier data. It is intended for use by trained

professionals in a laboratory setting and does not replace a formal Safety Data Sheet (SDS) or

a comprehensive risk assessment, which should be conducted prior to handling this

compound.

Ispronicline (also known as TC-1734 or AZD3480) is a potent and selective α4β2 nicotinic

acetylcholine receptor (nAChR) partial agonist with neuroprotective and cognitive-enhancing

properties.[1][2][3][4][5] As a biologically active compound, appropriate personal protective

equipment (PPE) and handling procedures are crucial to ensure personnel safety and prevent

exposure.
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Property Value Source

Molecular Formula C14H22N2O

Molecular Weight 234.34 g/mol

Appearance Oily liquid

Purity >98%

Solubility

Soluble in DMSO. In 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline,

soluble up to 2 mg/mL.

CAS Number 252870-53-4

Storage and Stability
Proper storage is essential to maintain the integrity of Ispronicline.

Condition Duration

Pure Form (-20°C) Up to 3 years

In Solvent (-80°C) Up to 1 year

Short Term (0-4°C) Days to weeks

Sources:

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

Ispronicline is shipped under ambient temperatures as a non-hazardous chemical and is

stable for several weeks during ordinary shipping.

Personal Protective Equipment (PPE)
Given that Ispronicline is a potent, biologically active compound, a cautious approach to PPE

is warranted to prevent inhalation, ingestion, and skin contact. The following PPE is

recommended as a minimum standard for handling Ispronicline in a laboratory setting.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 5-mil

thickness). Change gloves

frequently, especially if

contamination is suspected.

Provides a robust barrier

against skin contact. Double-

gloving minimizes exposure

risk during glove removal.

Eye Protection

Chemical safety goggles. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Protects eyes from accidental

splashes of the compound,

which could be in liquid or

dissolved form.

Body Protection

A disposable, solid-front

protective gown with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 or

higher efficiency particulate

respirator should be used if

there is a risk of generating

aerosols or if handling the

compound outside of a

certified chemical fume hood.

Minimizes the risk of

inhalation, a primary route of

exposure for potent

compounds.

This guidance is based on general best practices for handling hazardous drugs and research

chemicals.
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Recommended PPE for Handling Ispronicline

Handling Procedures

Hand Protection
(Double Nitrile Gloves)

Complete Handling Task

Eye Protection
(Safety Goggles)

Face Shield
(if splash risk)

Assess Splash Risk

Body Protection
(Lab Coat/Gown)

Respiratory Protection
(N95 or higher, if aerosolizing)

Prepare to Handle Ispronicline

Always RequiredAlways Required Always Required Assess Aerosolization Risk

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE when handling Ispronicline.

Operational and Disposal Plans
Handling and Experimental Protocols

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Review the experimental protocol and prepare all required equipment and

reagents.

Engineering Controls: Handle Ispronicline in a well-ventilated area, preferably within a

certified chemical fume hood, especially when manipulating the pure substance or preparing

stock solutions.

Weighing: If weighing the oily liquid, do so in a fume hood. Use disposable weigh boats to

minimize contamination of balances.

Solution Preparation: When preparing solutions, add the solvent to the Ispronicline slowly to

avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Remove and dispose of PPE in the designated waste stream. Wash hands thoroughly with

soap and water.
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Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation develops.

Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
Proper disposal of Ispronicline and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Categorization: Unused Ispronicline and materials grossly contaminated with it

should be treated as hazardous chemical waste.

Waste Collection:

Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and other disposable

materials should be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions of Ispronicline should be collected in a clearly labeled,

sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Final Disposal: All waste must be disposed of through an approved environmental health and

safety vendor for incineration. Do not dispose of Ispronicline down the drain or in the

regular trash. Follow all local, state, and federal regulations for hazardous waste disposal.
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Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste before the container is discarded. Personal information on prescription

labels of empty bottles should be scratched out before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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